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Compound of Interest

Compound Name: EGCG Octaacetate

Cat. No.: B3025829

An In-depth Technical Guide to EGCG Octaacetate

Epigallocatechin-3-gallate (EGCG) octaacetate, also known as peracetylated EGCG or
AcEGCG, is a synthetic prodrug of EGCG, the most abundant and bioactive catechin found in
green tea.[1][2] The acetylation of EGCG enhances its stability and lipophilicity, which may lead
to improved bioavailability compared to its parent compound.[1][2] This technical guide
provides a comprehensive overview of the physical and chemical properties, experimental
protocols, and relevant signaling pathways of EGCG octaacetate for researchers, scientists,
and drug development professionals.

Physical and Chemical Properties

EGCG octaacetate is a solid compound with the chemical formula C38H34019 and a
molecular weight of 794.67 g/mol .[3][4] It is characterized by its insolubility in water but shows
solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.[3][5]

Table 1: Physical and Chemical Properties of EGCG Octaacetate
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Property Value Source
5-((((2R,3R)-5,7-Diacetoxy-2-
(3,4,5-
IUPAC Name triacetoxyphenyl)chroman-3- [4]
yl)oxy)carbonyl)benzene-1,2,3-
triyl triacetate
ACEGCG, Pro-epigallocatechin
Synonyms gallate, Peracetylated 416171
epigallocatechin-3-gallate
CAS Number 148707-39-5 [3][5]
Molecular Formula C38H34019 [31[6]
Molecular Weight 794.67 g/mol [3][6]
Melting Point 114.3-115.1 °C [4]
Appearance Solid [8]
Purity 95%~99% (by HPLC-DAD) [6]
Storage -20°C for long-term storage [7119]
Table 2: Solubility of EGCG Octaacetate
Solvent Solubility Concentration Source
DMSO 100 mg/mL 125.83 mM [315]
Ethanol 3 mg/mL 3.77 mM [31[5]
Water Insoluble <1 mg/mL [3][5]

Table 3: Spectral Data for EGCG Octaacetate
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Technique Data Source

Spectrum available, shows
1H NMR characteristic peaks for the [10]

acetyl groups.

The ammonium adduct
[M+NH4]* is used for sensitive

Mass Spectrometry detection. Used for [6][11]
identification and

pharmacokinetic studies.

Experimental Protocols
Synthesis of (-)-EGCG Octaacetate

A common method for the synthesis of EGCG octaacetate involves the chemical acetylation of
EGCG.[12][13]

Materials:

¢ (-)-Epigallocatechin gallate (EGCG)

e Pyridine

e Acetic anhydride

» Dichloromethane

e Hexane

o Ethyl acetate

Procedure:

e Dissolve EGCG (10 mg, 0.02 mmol) in pyridine (2 ml) at room temperature.[12]

e Add acetic anhydride (0.5 ml) to the solution.[12]
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« Stir the resulting mixture overnight at room temperature.[12]
e Dry the reaction mixture under a vacuum to obtain the crude solid.[12]
o Dissolve the crude solid in dichloromethane.[12]

» Purify the product using flash chromatography with a hexane-ethyl acetate (4:1) solvent
system.[12]

This method has been reported to achieve high yields of the fully acetylated EGCG product.
[13]
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Synthesis of EGCG Octaacetate

EGCG in Pyridine
Stir Overnight - .| Flash Chromatography
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Pharmacokinetic Analysis Workflow
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Inhibition of PISK/Akt/NF-kB Pathway

EGCG Octaacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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